Cas no 80314-93-8 (2-(1H-pyrrol-1-yl)-Butanedioic acid)

• Product Name: 2-(1H-pyrrol-1-yl)-Butanedioic acid
• CAS No: 80314-93-8
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 1118054
• Update Time: 2024-03-06

2-(1H-pyrrol-1-yl)-Butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrrol-1-yl)-Butanedioic acid
• Butanedioic acid, 2-(1H-pyrrol-1-yl)-

• Inchi： 1S/C8H9NO4/c10-7(11)5-6(8(12)13)9-3-1-2-4-9/h1-4,6H,5H2,(H,10,11)(H,12,13)
• InChI Key： PISYHMUCMYIFRI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(N1C=CC=C1)CC(O)=O

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 323.3±32.0 °C(Predicted)
• pka: 2.57±0.23(Predicted)